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Compound of Interest

Sodium 4-
Compound Name:
Acetamidobenzenesulfinate

Cat. No.: B140663

Disclaimer: This document provides a comprehensive overview of the available toxicological
and safety information for Sodium 4-Acetamidobenzenesulfinate. It is intended for
researchers, scientists, and drug development professionals. A thorough literature search has
revealed a significant lack of specific experimental toxicology data for this compound.
Therefore, this guide also incorporates data from structurally related compounds to provide a
predictive toxicological assessment based on structure-activity relationships (SAR).

Introduction

Sodium 4-Acetamidobenzenesulfinate is a sulfinate salt derivative of acetanilide. While
Safety Data Sheets (SDS) for this compound suggest it is not classified as a hazardous
substance, a detailed public toxicological profile is not readily available.[1] This guide aims to
consolidate the existing safety information and provide a predictive toxicological assessment by
examining the known effects of its structural analogues, including acetanilide, aniline
derivatives, and sulfonamides.

Physicochemical Properties

A summary of the known physicochemical properties of Sodium 4-
Acetamidobenzenesulfinate is presented in Table 1. These properties are essential for
understanding its potential absorption, distribution, metabolism, and excretion (ADME) profile.
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Table 1: Physicochemical Properties of Sodium 4-Acetamidobenzenesulfinate

Property Value Reference
CAS Number 15898-43-8 [2][3]
Molecular Formula CsHsNNaO3S-2H20 [2]
Molecular Weight 221.21 g/mol (anhydrous) [2]

White to off-white crystalline
Appearance

powder
Solubility Soluble in water.

Predictive Toxicological Profile

Due to the absence of specific studies on Sodium 4-Acetamidobenzenesulfinate, the
following sections provide a summary of potential toxicological endpoints based on the known

effects of structurally related compounds.

Table 2: Predictive Summary of Toxicological Endpoints
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Toxicological Endpoint

Predicted Outcome & Rationale

Acute Oral Toxicity

Low. Structurally related compounds like sodium

benzenesulfinate exhibit low acute oral toxicity.

Dermal Toxicity

Low. No specific data is available, but related
compounds are not typically associated with

significant dermal toxicity.

Skin Irritation/Corrosion

Unlikely to be a significant irritant. Safety data
sheets for the compound and its analogues do

not indicate skin irritation potential.

Eye Irritation

Potential for mild irritation. As with many
powdered substances, direct contact may cause

mechanical irritation.

Skin Sensitization

Low potential. While some sulfonamides can be
associated with hypersensitivity, there is no

direct evidence for this compound.

Genotoxicity/Mutagenicity

Potential for genotoxicity should be investigated.
Aniline, a potential metabolite, and some of its
derivatives have shown genotoxic potential in

various assays.[4][5][6]

Carcinogenicity

Data lacking. The carcinogenic potential is
unknown. Long-term studies would be required

for an assessment.

Reproductive/Developmental Toxicity

Data lacking. No information is available on the
potential effects on reproduction or

development.

Potential Metabolic Pathways and Toxicological

Mechanisms

The toxicological profile of Sodium 4-Acetamidobenzenesulfinate is likely influenced by its

metabolism. Based on its structure, two primary metabolic pathways can be hypothesized:
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e Hydrolysis of the acetamido group: This would release 4-aminobenzenesulfinic acid and
acetic acid. The 4-aminobenzenesulfinic acid could be further metabolized.

e Metabolism of the aniline moiety: If the compound is metabolized to aniline, this could lead to
the formation of reactive metabolites. The N-oxidation of aniline to form N-hydroxylamines is
a known pathway that can lead to methemoglobinemia and genotoxicity.

The following diagram illustrates a potential metabolic pathway for Sodium 4-

Acetamidobenzenesulfinate.
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Metabolism of Sodium 4-Acetamidobenzenesulfinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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